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Compound of Interest

Compound Name: Epetraborole

Cat. No.: B1504100 Get Quote

Menlo Park, CA – As Epetraborole (GSK2251052) emerges as a promising novel leucyl-tRNA

synthetase (LeuRS) inhibitor with significant potential in combating multidrug-resistant gram-

negative pathogens, this document provides essential, immediate safety and logistical

information for researchers and drug development professionals. Adherence to these

guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Protocols
Epetraborole hydrochloride is classified under the Globally Harmonized System (GHS) as an

acute oral toxicant (Category 4), a skin irritant (Category 2), a serious eye irritant (Category

2A), and may cause respiratory irritation (Category 3)[1]. Therefore, stringent adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential exposure should be conducted before handling

Epetraborole. The following personal protective equipment is required to minimize risk:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to prevent

eye contact[1].

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn. Gloves

should be inspected before use and disposed of properly after handling the compound[1].
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Body Protection: A laboratory coat or other protective clothing is required to prevent skin

contact[1]. In cases of potential significant exposure, additional protective garments may be

necessary.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator should be used[1]. All respiratory protection should be used in accordance with a

comprehensive respiratory protection program.

Handling and Storage
Proper handling and storage are crucial for both safety and maintaining the compound's

stability.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray[1].

Wash hands thoroughly after handling[1].

Do not eat, drink, or smoke in areas where Epetraborole is handled[1].

Use only in a well-ventilated area or outdoors[1].

Storage:

Store in a cool, well-ventilated area in a tightly sealed container[1].

The recommended storage temperature for the solid powder is 4°C[2].

Solutions in solvents can be stored at -80°C for up to 6 months or at -20°C for up to 1

month[2].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Epetraborole
hydrochloride.
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Property Value Source

Molecular Formula C₁₁H₁₇BClNO₄ MedChemExpress

Molecular Weight 273.52 g/mol MedChemExpress

CAS Number 1234563-16-6 MedChemExpress

Storage Temperature (Solid) 4°C [2]

Storage Temperature (in

Solvent)

-20°C (1 month), -80°C (6

months)
[2]

Operational Plan: From Receipt to Disposal
A systematic approach to the entire lifecycle of Epetraborole in the laboratory is essential for

safety and regulatory compliance.

Receiving and Inspection
Upon receipt of the Epetraborole shipment, visually inspect the packaging for any signs of

damage or leakage. Verify that the container is properly labeled and that the information

matches the order details.

Stock Solution Preparation
The preparation of stock solutions should be conducted in a chemical fume hood to minimize

inhalation exposure.

Solubility: Epetraborole hydrochloride is soluble in water (≥ 28 mg/mL) and DMSO (200

mg/mL, requires sonication)[2][3].

Procedure:

Ensure all necessary PPE is donned correctly.

Weigh the required amount of Epetraborole powder in a tared, sealed container within a

chemical fume hood.
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Slowly add the desired solvent to the powder, mixing gently to dissolve. For DMSO,

sonication may be necessary to achieve full dissolution[2].

Clearly label the stock solution container with the compound name, concentration, solvent,

and date of preparation.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1].

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and wash before reuse. If irritation persists, seek medical

attention[1].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek medical attention[1].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention[1].

Spills:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., sand, earth, universal binder) and

place in a suitable container for disposal.

For large spills, prevent further leakage or spillage if safe to do so. Dike the spill and

collect the material for disposal.

Disposal Plan
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All waste containing Epetraborole must be disposed of in accordance with local, state, and

federal regulations.

Solid Waste: Collect solid Epetraborole waste in a clearly labeled, sealed container.

Liquid Waste: Collect liquid waste containing Epetraborole in a labeled, sealed, and

compatible waste container. Do not mix with incompatible wastes.

Contaminated Materials: Any materials that have come into contact with Epetraborole, such

as gloves, pipette tips, and paper towels, should be considered contaminated and disposed

of as chemical waste.

Experimental Protocols
Detailed experimental protocols are essential for reproducible and reliable results. While

specific protocols will vary depending on the research objectives, the following provides a

general framework based on published in vitro studies.

In Vitro Antimicrobial Susceptibility Testing (Broth
Microdilution)
This protocol is adapted from studies evaluating the in vitro activity of Epetraborole against

various bacterial strains[4][5].

Materials:

Epetraborole hydrochloride

Bacterial isolates

Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium

Sterile 96-well microtiter plates

Bacterial inoculum standardized to a specific McFarland turbidity

Incubator
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Procedure:

Prepare Epetraborole Dilutions: Prepare a series of twofold dilutions of the Epetraborole
stock solution in the appropriate broth medium directly in the 96-well plates.

Inoculum Preparation: Prepare a bacterial suspension from fresh colonies and adjust the

turbidity to match a 0.5 McFarland standard. Further dilute the inoculum to achieve the

desired final concentration in the wells (typically 5 x 10⁵ CFU/mL).

Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate

containing the Epetraborole dilutions. Include a growth control (no drug) and a sterility

control (no bacteria).

Incubation: Incubate the plates at the appropriate temperature and duration for the specific

bacterial species being tested.

Determine Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of

Epetraborole that completely inhibits visible bacterial growth.

Visualizing Workflows and Relationships
To further clarify the procedural steps and safety relationships, the following diagrams have

been generated.
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Caption: Workflow for the safe handling of Epetraborole from preparation to disposal.
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Caption: Interrelationship of safety measures for handling Epetraborole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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